Cas no 2171654-95-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(1-methylpiperidin-4-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(1-methylpiperidin-4-yl)carbamoylpropanoic acid
• CAS No: 2171654-95-6
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 5834514
• PubChem ID: 165529704
• Update Time: 2025-05-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(1-methylpiperidin-4-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(1-methylpiperidin-4-yl)carbamoylpropanoic acid
• 2171654-95-6
• EN300-1494504
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[methyl(1-methylpiperidin-4-yl)carbamoyl]propanoic acid

• Inchi： 1S/C26H31N3O5/c1-28-13-11-17(12-14-28)29(2)25(32)23(15-24(30)31)27-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,27,33)(H,30,31)
• InChI Key： RICMGRVXXWENGR-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(C)C1CCN(C)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(1-methylpiperidin-4-yl)carbamoylpropanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(1-methylpiperidin-4-yl)carbamoylpropanoic Acid: A Comprehensive Overview

The compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(1-methylpiperidin-4-yl)carbamoylpropanoic acid, with the CAS number 2171654-95-6, represents a highly specialized molecule with significant potential in various scientific and industrial applications. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc), a well-known protecting group in peptide synthesis, and incorporates a piperidine ring, which is commonly used in drug design due to its structural versatility and bioavailability-enhancing properties.

The structure of this compound is characterized by a central propanoic acid backbone, which is substituted at the 3-position with both an Fmoc group and a 1-methylpiperidin-4-ylcarbamoyl group. The Fmoc group, derived from 9H-fluorene, is a bulky and photolabile protecting group that has been extensively utilized in solid-phase peptide synthesis (SPPS). Its presence in this compound suggests potential applications in peptide chemistry, particularly in the synthesis of complex polypeptides or as an intermediate in drug discovery.

Recent advancements in chemical synthesis have enabled the precise control of stereochemistry and functional group compatibility, making compounds like this one invaluable in modern drug design. The incorporation of the 1-methylpiperidin-4-yl group adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties such as solubility and permeability. This makes it a promising candidate for use in targeted drug delivery systems or as a component in biocompatible materials.

In terms of applications, this compound could serve as a building block for constructing more intricate molecules with tailored biological activities. For instance, its Fmoc group could facilitate controlled release mechanisms in drug delivery systems, while the piperidine moiety could contribute to hydrogen bonding interactions essential for bioavailability. Additionally, the propanoic acid backbone provides flexibility for further functionalization, enabling the creation of hybrid molecules with diverse functionalities.

From a research perspective, this compound has garnered attention due to its unique combination of functional groups and structural features. Studies have demonstrated that similar compounds exhibit remarkable stability under physiological conditions, making them suitable for use in biomedical applications such as tissue engineering or regenerative medicine. Furthermore, their ability to undergo reversible chemical transformations under specific conditions has opened new avenues for their use in stimuli-responsive materials.

The synthesis of this compound involves multi-step processes that require meticulous control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc derivative via nucleophilic acyl substitution and the subsequent coupling reactions to introduce the piperidine moiety. Advanced purification techniques such as high-performance liquid chromatography (HPLC) are typically employed to isolate the final product with high purity.

In conclusion, the compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(1-methylpiperidin-4-yl)carbamoylpropanoic acid stands out as a versatile molecule with wide-ranging applications across various fields of chemistry and biology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug design, materials science, and beyond.